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Abstract

Francium (Fr), the heaviest alkali metal, is a highly radioactive element with no stable
isotopes.[1] Its simple atomic structure, characterized by a single valence electron outside a
radon core, makes it an ideal system for testing fundamental physics, particularly in the realm
of atomic parity non-conservation and relativistic effects.[2] However, its instability presents
significant experimental challenges. This document provides a detailed protocol for the
production, trapping, cooling, and spectroscopic measurement of francium's atomic energy
levels, primarily utilizing Magneto-Optical Trap (MOT) technology. The methodologies outlined
are based on established experimental practices and are intended to guide researchers in
setting up and executing these complex measurements.

Core Principles

The measurement of francium's atomic energy levels hinges on the principles of laser
spectroscopy performed on a cold, trapped sample of atoms. Due to the element's radioactivity
and the low number of atoms available at any given time, a highly efficient method for capturing
and repeatedly probing the atoms is necessary.[3]

The general workflow involves three main stages:
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e Production and Neutralization: Francium isotopes are produced via a nuclear reaction. They
are then ionized, transported electrostatically, and deposited onto a neutralizer, from which
they are released as a neutral atomic beam.

o Laser Cooling and Trapping: The neutral francium atoms are captured and cooled to
microkelvin temperatures in a Magneto-Optical Trap (MOT). The MOT uses a combination of
laser light and a quadrupole magnetic field to confine the atoms.[3] This confinement
provides a dense sample of atoms ideal for precision spectroscopy, minimizing Doppler
broadening.[3]

» Spectroscopic Measurement: The trapped atoms are excited using precisely tuned lasers. By
detecting the subsequent fluorescence or ionization, the energy differences between atomic
states can be measured with high accuracy.

Experimental Protocols
Protocol 1: Production and Delivery of Francium
Isotopes

This protocol describes the synthesis of neutron-deficient francium isotopes (e.g., 2°8Fr, 2°°Fr,
210Fr) via a heavy-ion fusion reaction.

Methodology:

o Target Preparation: A gold (*°’Au) target is utilized due to its chemical inertness and low
vapor pressure.[1][4]

e lon Beam Bombardment: A beam of 180 ions, accelerated by a linear accelerator to
approximately 100-102 MeV, is directed onto the gold target.[4][5] This induces a fusion
reaction, °’Au(*80O, xn)Fr, producing various francium isotopes. The specific isotope
produced can be selected by tuning the beam energy.[4]

» Surface lonization and Extraction: The target is heated to around 1200 K.[4][5] This high
temperature facilitates the rapid diffusion of the produced francium atoms to the surface.[5]
Since francium’s first ionization energy (3.8 eV) is lower than the work function of gold (5.1
eV), the francium atoms are efficiently surface-ionized.[5]
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 lon Transport: The positively charged francium ions (Fr+) are extracted from the target
region by an 800 V potential and guided through an electrostatic beamline to the trapping
chamber, which is maintained under ultra-high vacuum (UHV) conditions.[4]

o Neutralization: The Fr* ions are deposited onto a heated yttrium (Y) cylinder positioned near
the entrance of the MOT cell.[6][4] The yttrium surface, heated to approximately 1000 K,
neutralizes the ions and releases them as a beam of neutral francium atoms directed into
the trapping region.[4]

Protocol 2: Magneto-Optical Trapping (MOT) of Francium

This protocol details the capture and cooling of neutral francium atoms.
Methodology:

e MOT Chamber: The trap is formed within a large Pyrex bulb (e.g., 10 cm diameter) with
multiple windows for laser access and viewing. The interior of the cell is often coated with a
non-stick material (e.g., Dry-film) to prevent francium atoms from permanently adhering to
the walls, allowing them multiple passes through the trapping region.[4]

» Magnetic Field: A pair of anti-Helmholtz coils generates a quadrupole magnetic field with a
gradient of approximately 6-9 G/cm at the center of the trap.[6][4]

e Laser System:

o Trapping Laser: A titanium-sapphire laser is tuned to the D2z cycling transition (7S1/z,
F=13/2 — 7Ps/2, F=15/2 for 219Fr) at 718 nm.[6] Six intersecting laser beams, circularly
polarized, are directed towards the center of the chamber.

o Repumping Laser: Atoms can fall into the other ground state hyperfine level (7S1/2, F=11/2
for 219Fr). A second laser, often a diode laser, is required to "repump" these atoms back
into the cycling transition. This laser targets the 7S1/2, F=11/2 -~ 7Ps/2, F=13/2 transition.

[6]

o Atom Capture: The combination of the red-detuned laser light and the position-dependent
Zeeman shift created by the magnetic field results in a damping force that cools and confines
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the atoms to a small, dense cloud (=1 mm3) at the center of the trap.[3] The captured atoms
have a temperature below 100 pK.[3]

Protocol 3: Spectroscopy of Trapped Francium

This protocol outlines a method for measuring the energy of an excited state (e.g., 9S1/2) using
two-photon excitation.

Methodology:

» Establish Trapped Sample: Begin with a stable cloud of trapped francium atoms as
described in Protocol 2.

e Two-Photon Excitation:

o The 718 nm trapping laser serves as the first excitation step, driving atoms from the 7Si1/2
ground state to the 7Ps/2 intermediate state.[7]

o Asecond, tunable probe laser (e.g., at 851 nm) is introduced, overlapping with the trapped
atom cloud. This laser drives the transition from the 7Ps/2 state to the target 9S1/2 state.

e Detection:

o The 9S1/2 state decays via a cascade, emitting photons at specific wavelengths (e.g., 423
nm and 433 nm).[7]

o An optical system with appropriate interference filters collects this fluorescence. A
photomultiplier tube is used for time-correlated single-photon counting.[1][8]

o Data Acquisition: The frequency of the second probe laser is scanned. A resonance is
observed when the combined energy of the two photons matches the energy difference
between the 7Si1/2 ground state and the 9S1/2 excited state. The number of detected
fluorescence photons is recorded as a function of the probe laser's frequency.

o Energy Level Determination: The peak of the resulting fluorescence spectrum corresponds to
the precise energy of the 9S1/2 state relative to the ground state.[7]
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Data Presentation

The following tables summarize key quantitative data for Francium-210 and Francium-223,
which are frequently used in these experiments.

Parameter Value Isotope Reference
Electronic

_ _ [Rn] 7st All [9]
Configuration
First lonization Energy  392.96 kJ mol—1 N/A [10]
D2 Transition

718 nm 210Fy [6]
Wavelength
Ground State
. o 46.8 GHz 210k [6][4]
Hyperfine Splitting
7Ps/2 State Lifetime 20.97 £0.17 ns 210F [8]
7P1/2 State Lifetime 2451 +£0.12 ns 210F [8]
9S1/2 Energy Level 25671.021 cm™* 210Fy [7]
Most Stable Isotope 223Fy N/A [11]
Half-life of 223Fr 22 minutes 223Fr [11][12]
Visualizations

Experimental Workflow Diagram
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Caption: Overview of the experimental workflow from francium production to data analysis.

Francium-210 MOT Energy Level Diagram
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Caption: Energy levels of 219Fr relevant for magneto-optical trapping.

Two-Photon Spectroscopy Logic Diagram

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1236283?utm_src=pdf-body-img
https://www.benchchem.com/product/b1236283?utm_src=pdf-body
https://www.benchchem.com/product/b1236283?utm_src=pdf-body
https://www.benchchem.com/product/b1236283?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Start:
Trapped Fr Atoms
in 7S1/2 State

Apply Laser 1

(Trapping Laser, 718 nm)

— -~

7 Atoms in \
\ 7Ps/2 State L

~ -
Se—— —_———

Apply Laser 2

(Probe Laser, ~851 nm)

—— --£_
-
~<

,’/ Atoms in
9S1/2 State

-
S~ —_———

[.oop

Detect Cascade
Fluorescence (~430 nm)

Scan Frequency of Laser 2
& Record Photon Count

Scan Complete

End:
Determine 9S1/2 Energy
from Resonance Peak

Click to download full resolution via product page

Caption: Logical workflow for a two-photon spectroscopy measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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levels-in-francium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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